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The atomic nucleus, a complex quantum system, can exhibit remarkable changes in its

structure with the addition of just a few nucleons. A classic example of such a phenomenon is

the sharp shape transition observed between the isotopes Samarium-150 (¹⁵⁰Sm) and

Samarium-152 (¹⁵²Sm). This guide provides a detailed comparison of these two isotopes,

highlighting the dramatic change from a nearly spherical, vibrational nucleus (¹⁵⁰Sm) to a well-

deformed, rotational nucleus (¹⁵²Sm). This transition, occurring at a neutron number of N=90, is

a cornerstone for understanding nuclear collectivity and shape coexistence.

Quantitative Comparison of Nuclear Properties
The transition from a spherical to a deformed shape is quantified by several key experimental

observables. The following table summarizes the critical data for ¹⁵⁰Sm and ¹⁵²Sm, providing a

clear picture of their structural differences.
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Property ¹⁵⁰Sm ¹⁵²Sm Significance

Energy of the first 2⁺

state, E(2₁⁺) [keV]
333.9 121.8

A lower E(2₁⁺) in

¹⁵²Sm indicates a

more collective,

rotational character.

Energy of the first 4⁺

state, E(4₁⁺) [keV]
773.3 366.5

Consistent with the

trend for rotational

nuclei, the energy

spacing in ¹⁵²Sm is

more compressed.

Energy Ratio

E(4₁⁺)/E(2₁⁺)
2.31 3.01

This ratio is a key

indicator of nuclear

shape. A value around

2.0 is characteristic of

a spherical vibrator,

while a value

approaching 3.33 is

indicative of a rigid

rotor. The values

clearly show the

vibrational nature of

¹⁵⁰Sm and the

rotational nature of

¹⁵²Sm.[1][2]

Reduced Transition

Probability, B(E2; 0₁⁺

→ 2₁⁺) [e²b²]

1.36(3) 3.46(6)

The significantly larger

B(E2) value for ¹⁵²Sm

signifies a much

greater collective

quadrupole motion,

characteristic of a

deformed nucleus.[3]

Quadrupole

Deformation

Parameter, β₂

~0.19 ~0.30 This parameter

directly quantifies the

nuclear deformation.

The larger value for
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¹⁵²Sm confirms its

pronounced prolate

(cigar-like) shape

compared to the

nearly spherical

¹⁵⁰Sm.[4][5][6][7]

Theoretical Framework: The Interacting Boson
Model
The shape transition in the Samarium isotopes is well-described by the Interacting Boson

Model (IBM).[8][9][10][11][12] In this model, pairs of valence nucleons (protons and neutrons)

are treated as bosons. The structure of the nucleus is then determined by the interactions

between these bosons.

¹⁵⁰Sm (Vibrational Limit): The properties of ¹⁵⁰Sm are close to the U(5) dynamical symmetry

of the IBM, which corresponds to a spherical vibrator. The energy levels are characterized by

phonon-like excitations.

¹⁵²Sm (Rotational Limit): In contrast, ¹⁵²Sm is well-described by the SU(3) dynamical

symmetry, which corresponds to a deformed rotor. Its spectrum exhibits characteristic

rotational bands.

The transition between these two limits as the neutron number increases from 88 (in ¹⁵⁰Sm) to

90 (in ¹⁵²Sm) is a classic example of a quantum phase transition in a finite quantum system.

Visualizing the Shape Transition: Potential Energy
Surfaces
A powerful way to visualize the difference in shape between ¹⁵⁰Sm and ¹⁵²Sm is through

Potential Energy Surfaces (PES). These surfaces are theoretical calculations that show the

nuclear binding energy as a function of deformation parameters.
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Caption: Schematic Potential Energy Surfaces for ¹⁵⁰Sm and ¹⁵²Sm.

The PES for ¹⁵⁰Sm shows a minimum at zero deformation, indicating a spherical ground state.

[13][14][15][16] In contrast, the PES for ¹⁵²Sm exhibits a deep minimum at a significant non-

zero deformation, confirming its stable, deformed ground state.[13][14][15][16][17]

Experimental Protocols
The data presented in this guide are primarily derived from two key experimental techniques:

Coulomb excitation and inelastic electron scattering.

Coulomb Excitation
Coulomb excitation is a powerful tool for probing the collective properties of nuclei.[18][19][20]

[21] The process involves scattering a charged projectile (e.g., an alpha particle or a heavier

ion) off a target nucleus at energies below the Coulomb barrier. The electromagnetic interaction

between the projectile and the target can excite the nucleus to higher energy levels without the

complications of nuclear reactions.
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Caption: Workflow for a Coulomb Excitation Experiment.

Methodology:

Beam Production and Acceleration: A beam of ions is produced in an ion source and

accelerated to a specific energy using a particle accelerator.

Target Preparation: A thin foil of the isotopically enriched Samarium isotope (¹⁵⁰Sm or ¹⁵²Sm)

is placed in the beam path.

Scattering and Detection: The ion beam impinges on the target. The scattered projectiles

and, crucially, the gamma rays emitted from the de-excitation of the target nuclei are

detected. High-purity germanium (HPGe) detectors are often used for their excellent energy

resolution in detecting gamma rays.

Data Analysis: The energies and intensities of the detected gamma rays provide information

about the energy levels of the nucleus. By analyzing the angular distribution and yield of the

gamma rays, one can extract the reduced transition probabilities (B(E2) values), which are

directly related to the nuclear deformation.

Inelastic Electron Scattering
Inelastic electron scattering provides a clean probe of the charge distribution within the

nucleus.[22][23] High-energy electrons are scattered off the target nucleus, and by measuring

the energy and momentum of the scattered electrons, one can deduce information about the

excited states of the nucleus.
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Caption: Experimental Setup for Inelastic Electron Scattering.

Methodology:

Electron Beam: A high-energy, monoenergetic beam of electrons is generated by an electron

accelerator.

Target: A thin target of the desired Samarium isotope is placed in the electron beam.

Scattering and Momentum Analysis: The electrons that scatter inelastically from the target

nuclei are momentum-analyzed using a magnetic spectrometer. This allows for precise

determination of the energy lost by the electrons.

Detection: The scattered electrons are detected by a suitable detector system.

Cross-Section Measurement: By measuring the number of scattered electrons as a function

of energy loss and scattering angle, the inelastic scattering cross-section can be determined.

This cross-section is directly related to the transition form factors, which provide information

about the charge distribution and, consequently, the shape of the nucleus in its ground and

excited states.

Conclusion
The stark differences in the nuclear structure of ¹⁵⁰Sm and ¹⁵²Sm offer a compelling case study

in the rapid onset of nuclear deformation. The transition from a spherical vibrator to a prolate

rotor is evidenced by a wealth of experimental data, including the energies of excited states,

E(4₁⁺)/E(2₁⁺) ratios, and B(E2) transition probabilities. Theoretical models, such as the

Interacting Boson Model, provide a robust framework for understanding this shape transition.

The experimental techniques of Coulomb excitation and inelastic electron scattering have been

instrumental in elucidating the nuclear shapes and continue to be vital tools in the study of
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nuclear structure. The insights gained from studying these Samarium isotopes have broad

implications for our understanding of nuclear forces and the collective behavior of nucleons in

atomic nuclei.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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